Journal Name:Indian Journal of Chemistry, Section A
Journal ISSN:
IF:0
Journal Website:
Year of Origin:0
Publisher:
Number of Articles Per Year:0
Publishing Cycle:
OA or Not:Not
Carbon dots as photosensitisers for solar-driven catalysis
Indian Journal of Chemistry, Section A ( IF 0 ) Pub Date: 2017-06-30 , DOI: 10.1039/C7CS00235A
Artificial photosynthesis is the mimicry of the natural process of solar energy conversion into chemical energy carriers. Photocatalytic systems that combine light-harvesting materials and catalysts in solution or suspension provide a promising route towards this goal. A key requirement for a sustainable solar fuel production system is a low-cost, stable and non-toxic light harvester. Photoluminescent carbon nanoparticles, carbon dots (CDs), are promising emerging light-harvesters for photocatalytic fuel production systems. CDs possess many desirable properties for this purpose, such as inexpensive, scalable synthetic routes, low-toxicity and tuneable surface chemistry. In this tutorial review, the integration of CDs in photocatalytic fuel generation systems with metallic, molecular and enzymatic catalysts is discussed. An overview of CD types, synthesis and properties is given along with a discussion of tuneable CD properties that can be optimised for applications in photocatalysis. Current understanding of the photophysical electron transfer processes present in CD photocatalytic systems is outlined and various avenues for their further development are highlighted.
Detail
Calculating molecular spectra
Indian Journal of Chemistry, Section A ( IF 0 ) Pub Date: , DOI: 10.1039/CS9922100091
The first page of this article is displayed as the abstract.
Detail
Calix[4]pyrroles: versatile molecular containers with ion transport, recognition, and molecular switching functions
Indian Journal of Chemistry, Section A ( IF 0 ) Pub Date: 2014-07-01 , DOI: 10.1039/C4CS00157E
Over the last two decades, calix[4]pyrroles have attracted considerable attention as molecular containers. Used in this capacity, they have been exploited as strong and selective receptors and as extractants for both anions and ion pairs. More recently, calix[4]pyrroles have found application as carriers, systems capable of transporting ions and ion pairs across lipophilic membranes. The use of calix[4]pyrroles as building blocks for the preparation of stimulus-responsive material has also been demonstrated. In this latter context, as well as others, the conformational switching, from 1,3-alternate to cone upon anion binding has been exploited to control both structure and substrate binding. In this Review, we describe recent results involving the use of calix[4]pyrrole systems for ion transport. Also summarised is work devoted to the formation of higher order supramolecular aggregates and studies of their response to external stimuli. Taken together, these examples serve to highlight new uses of calix[4]pyrroles as molecular containers.
Detail
Back cover
Indian Journal of Chemistry, Section A ( IF 0 ) Pub Date: , DOI: 10.1039/C1CS90053F
A graphical abstract is available for this content
Detail
Capillarity at the nanoscale†
Indian Journal of Chemistry, Section A ( IF 0 ) Pub Date: 2010-02-02 , DOI: 10.1039/B909101G
In this critical review we treat the phenomenon of capillarity in nanoscopic confinement, based on application of the Young-Laplace equation. In classical capillarity the curvature of the meniscus is determined by the confining geometry and the macroscopic contact angle. We show that in narrow confinement the influence of the disjoining pressure and the related wetting films have to be considered as they may significantly change the meniscus curvature. Nanochannel based static and dynamic capillarity experiments are reviewed. A typical effect of nanoscale confinement is the appearance of capillarity induced negative pressure. Special attention is paid to elasto-capillarity and electro-capillarity. The presence of electric fields leads to an extra stress term to be added in the Young-Laplace equation. A typical example is the formation of the Taylor cone, essential in the theory of electrospray. Measurements of the filling kinetics of nanochannels with water and aqueous salt solutions are discussed. These experiments can be used to characterize viscosity and apparent viscosity effects of water in nanoscopic confinement. In the final section we show four examples of appearances of capillarity in engineering and in nature (112 references).
Detail
Carbon-based quantum particles: an electroanalytical and biomedical perspective
Indian Journal of Chemistry, Section A ( IF 0 ) Pub Date: 2019-06-19 , DOI: 10.1039/C8CS00445E
Carbon-based quantum particles, especially spherical carbon quantum dots (CQDs) and nanosheets like graphene quantum dots (GQDs), are an emerging class of quantum dots with unique properties owing to their quantum confinement effect. Many reviews appeared recently in the literature highlighting their optical properties, structures, and applications. These papers cover a broad spectrum of carbon-based nanoparticles, excluding a more detailed discussion about some important aspects related to the definition of carbon-based particles and the correlation of optical and electrochemical aspects in relation to sensing and biomedical applications. A large part of this review is devoted to these aspects. It aims, in particular, to act as a bridge between optical and electrochemical aspects of carbon-based quantum particles, both of which are associated with the electronic nature of carbon-based quantum particles. A special focus will be on their use in electroanalysis, notably their benefits in redox, and in electrochemical analysis with emphasis on their application as sensors. Electroanalysis is an easy and cost-effective means of providing qualitative and quantitative information of a specific analyte in solution in a time scale of some minutes. The integration of carbon-based quantum particles into these detection schemes as well as their incorporation into composite nanomaterials have largely improved detection limits with possibilities for their integration in aspects ranging from point-of-care devices to personalized medicine. This review will focus on some of these aspects while also covering the nanomedical aspects of carbon-based quantum particles, ultimately correlated for such developments.
Detail
Carbodiimide-based synthesis of N-heterocycles: moving from two classical reactive sites to chemical bond breaking/forming reaction
Indian Journal of Chemistry, Section A ( IF 0 ) Pub Date: 2020-07-13 , DOI: 10.1039/C9CS00478E
Carbodiimides are a unique class of heterocumulene compounds that display distinctive chemical properties. The rich chemistry of carbodiimides has drawn increasing attention from chemists in recent years and has made them exceedingly useful compounds in modern organic chemistry, especially in the synthesis of N-heterocycles. This review has outlined the extensive application of carbodiimides in the synthesis of N-heterocycles from the 1980s to today. A wide range of reactions for the synthesis of various types of N-heterocyclic systems (three-, four-, five-, six-, seven-, larger-membered and fused heterocycles) have been developed on the basis of carbodiimides and their derivatives.
Detail
Chemical reactions on rutile TiO2(110)†
Indian Journal of Chemistry, Section A ( IF 0 ) Pub Date: 2008-09-04 , DOI: 10.1039/B719085A
Understanding the surface chemistry of TiO2 is key to the development and optimisation of many technologies, such as solar power, catalysis, gas sensing, medical implantation, and corrosion protection. In order to address this, considerable research effort has been directed at model single crystal surfaces of TiO2. Particular attention has been given to the rutile TiO2(110) surface because it is the most stable face of TiO2. In this critical review, we discuss the chemical reactivity of TiO2(110), focusing in detail on four molecules/classes of molecules. The selected molecules are water, oxygen, carboxylic acids, and alcohols—all of which have importance not only to industry but also in nature (173 references).
Detail
Chemical reactivity and long-range transport potential of polycyclic aromatic hydrocarbons – a review†
Indian Journal of Chemistry, Section A ( IF 0 ) Pub Date: 2013-09-30 , DOI: 10.1039/C3CS60147A
Polycyclic aromatic hydrocarbons (PAHs) are of considerable concern due to their well-recognised toxicity and especially due to the carcinogenic hazard which they present. PAHs are semi-volatile and therefore partition between vapour and condensed phases in the atmosphere and both the vapour and particulate forms undergo chemical reactions. This article briefly reviews the current understanding of vapour–particle partitioning of PAHs and the PAH deposition processes, and in greater detail, their chemical reactions. PAHs are reactive towards a number of atmospheric oxidants, most notably the hydroxyl radical, ozone, the nitrate radical (NO3) and nitrogen dioxide. Rate coefficient data are reviewed for reactions of lower molecular weight PAH vapour with these species as well as for heterogeneous reactions of higher molecular weight compounds. Whereas the data for reactions of the 2–3-ring PAH vapour are quite extensive and generally consistent, such data are mostly lacking for the 4-ring PAHs and the heterogeneous rate data (5 and more rings), which are dependent on the substrate type and reaction conditions, are less comprehensive. The atmospheric reactions of PAH lead to the formation of oxy and nitro derivatives, reviewed here, too. Finally, the capacity of PAHs for long range transport and the results of numerical model studies are described. Research needs are identified.
Detail
Chemical signaling involved in plant–microbe interactions
Indian Journal of Chemistry, Section A ( IF 0 ) Pub Date: 2017-12-08 , DOI: 10.1039/C7CS00343A
Microorganisms are found everywhere, and they are closely associated with plants. Because the establishment of any plant–microbe association involves chemical communication, understanding crosstalk processes is fundamental to defining the type of relationship. Although several metabolites from plants and microbes have been fully characterized, their roles in the chemical interplay between these partners are not well understood in most cases, and they require further investigation. In this review, we describe different plant–microbe associations from colonization to microbial establishment processes in plants along with future prospects, including agricultural benefits.
Detail
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
0 Not